Cas no 113944-49-3 (2,4-dichloro-6-nitroquinoline-3-carbonitrile)
2,4-Dichloro-6-nitroquinoline-3-carbonitrile is a halogenated nitroquinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its dichloro and nitro substituents enhance electrophilic reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The carbonitrile group further expands its functionalization potential, enabling nucleophilic additions or cyclization reactions. This compound is particularly valued for its role in developing agrochemicals and bioactive molecules due to its structural rigidity and electron-deficient quinoline core. High purity grades ensure consistent performance in cross-coupling, substitution, and other fine chemical transformations. Suitable for controlled environments, it requires handling under inert conditions to preserve stability.
113944-49-3 structure
Product Name:2,4-dichloro-6-nitroquinoline-3-carbonitrile
CAS No:113944-49-3
MF:C10H3Cl2N3O2
MW:268.055719614029
MDL:MFCD29924208
CID:2611953
PubChem ID:14028990
Update Time:2025-10-12
2,4-dichloro-6-nitroquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-6-nitroquinoline-3-carbonitrile
- ZB0147
- 113944-49-3
- UPUJFKUYASNFHP-UHFFFAOYSA-N
- 2,4-Dichloro-6-nitro-3-quinolinecarbonitrile
- EN300-310288
- CS-0098327
- AKOS030525682
- SB70397
- 3-cyano-2,4-dichloro-6-nitroquinoline
- SCHEMBL9794607
- DTXSID00554639
- DB-192018
-
- MDL: MFCD29924208
- Inchi: 1S/C10H3Cl2N3O2/c11-9-6-3-5(15(16)17)1-2-8(6)14-10(12)7(9)4-13/h1-3H
- InChI Key: UPUJFKUYASNFHP-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(N=C2C=CC(=CC2=1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 266.9602317Da
- Monoisotopic Mass: 266.9602317Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 82.5Ų
2,4-dichloro-6-nitroquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM259706-1g |
2,4-Dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 97% | 1g |
$1243 | 2022-06-14 | |
| Alichem | A189008019-250mg |
2,4-Dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 97% | 250mg |
$552.96 | 2023-09-04 | |
| Alichem | A189008019-1g |
2,4-Dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 97% | 1g |
$1344.00 | 2023-09-04 | |
| eNovation Chemicals LLC | Y0993426-1g |
2,4-Dichloro-6-nitro-3-quinolinecarbonitrile |
113944-49-3 | 95% | 1g |
$1270 | 2024-08-02 | |
| Chemenu | CM259706-1g |
2,4-Dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 97% | 1g |
$1197 | 2021-08-18 | |
| Enamine | EN300-310288-0.05g |
2,4-dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 0.05g |
$1297.0 | 2023-09-05 | ||
| Enamine | EN300-310288-0.1g |
2,4-dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 0.1g |
$1359.0 | 2023-09-05 | ||
| Enamine | EN300-310288-0.25g |
2,4-dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 0.25g |
$1420.0 | 2023-09-05 | ||
| Enamine | EN300-310288-0.5g |
2,4-dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 0.5g |
$1482.0 | 2023-09-05 | ||
| Enamine | EN300-310288-1.0g |
2,4-dichloro-6-nitroquinoline-3-carbonitrile |
113944-49-3 | 1g |
$0.0 | 2023-06-07 |
2,4-dichloro-6-nitroquinoline-3-carbonitrile Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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